Cas no 1861353-72-1 (Sodium 3-methoxypropane-1-sulfinate)

• Product Name: Sodium 3-methoxypropane-1-sulfinate
• CAS No: 1861353-72-1
• MF: C₄H₉NaO₃S
• MW: 160.167231321335
• CID: 5716519
• PubChem ID: 131068237
• Update Time: 2025-05-26

Sodium 3-methoxypropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 3-methoxypropane-1-sulfinate
• EN300-723061
• Sodium3-methoxypropane-1-sulfinate
• 1861353-72-1
• 3-methoxypropane-1-sulfinate

• Inchi： 1S/C4H10O3S.Na/c1-7-3-2-4-8(5)6;/h2-4H2,1H3,(H,5,6);/q;+1/p-1
• InChI Key： KUEMLWPSUWHWPX-UHFFFAOYSA-M
• SMILES： S(CCCOC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 160.01700960g/mol
• Monoisotopic Mass: 160.01700960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 78.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 3-methoxypropane-1-sulfinate

Introduction to Sodium 3-methoxypropane-1-sulfinate (CAS No. 1861353-72-1)

Sodium 3-methoxypropane-1-sulfinate (CAS No. 1861353-72-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique sulfinate functional group and methoxy substitution, plays a crucial role in various synthetic pathways and drug development processes. The molecular structure of Sodium 3-methoxypropane-1-sulfinate contributes to its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of Sodium 3-methoxypropane-1-sulfinate make it particularly useful in the pharmaceutical industry. Its sulfinate group provides a reactive site for further functionalization, enabling the creation of a wide range of derivatives with tailored properties. These derivatives are often employed in the development of novel therapeutic agents targeting various diseases and conditions. The methoxy group, on the other hand, influences the compound's solubility and stability, making it suitable for use in both aqueous and organic solvents.

In recent years, research into Sodium 3-methoxypropane-1-sulfinate has been driven by its potential applications in drug discovery and biotechnology. Studies have shown that this compound can serve as a precursor for synthesizing bioactive molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. The ability to modify its structure allows researchers to fine-tune its biological activity, making it a promising candidate for further investigation.

One of the most compelling aspects of Sodium 3-methoxypropane-1-sulfinate is its role in facilitating green chemistry initiatives. Its synthesis can be optimized to minimize waste and reduce environmental impact, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Additionally, its compatibility with various reaction conditions makes it an attractive choice for industrial applications where efficiency and cost-effectiveness are paramount.

The pharmacological potential of derivatives derived from Sodium 3-methoxypropane-1-sulfinate has been explored in several cutting-edge studies. For instance, researchers have investigated its use in developing novel inhibitors targeting specific enzymes involved in metabolic pathways associated with chronic diseases. The sulfinate moiety's ability to interact with biological targets has opened up new avenues for therapeutic intervention.

The synthetic methodologies for preparing Sodium 3-methoxypropane-1-sulfinate have also seen significant advancements. Modern techniques, such as catalytic sulfonation and nucleophilic substitution reactions, have improved yield and purity, making large-scale production more feasible. These advancements not only enhance the accessibility of the compound but also contribute to the overall efficiency of pharmaceutical manufacturing processes.

The versatility of Sodium 3-methoxypropane-1-sulfinate extends beyond its use as a synthetic intermediate. It has also been employed in material science applications, where its unique chemical properties contribute to the development of advanced materials with enhanced functionality. For example, it has been used in the synthesis of polymers and coatings that exhibit improved durability and resistance to environmental factors.

In conclusion, Sodium 3-methoxypropane-1-sulfinate (CAS No. 1861353-72-1) is a multifaceted compound with significant implications for pharmaceuticals, biotechnology, and material science. Its structural features enable diverse applications, while ongoing research continues to uncover new possibilities for its use. As the demand for innovative chemical solutions grows, compounds like Sodium 3-methoxypropane-1-sulfinate will undoubtedly play an increasingly important role in shaping the future of science and industry.